Cas no 885266-58-0 (tert-Butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate)

• Product Name: tert-Butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate
• CAS No: 885266-58-0
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 1071761
• Update Time: 2025-10-29

tert-Butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate
• TERT-BUTYL [2-PHTHALIMIDO-1-(METHYLSULFANYLMETHYL)ETHYL]CARBAMATE
• tert-butyl 3-(1,3-dioxoisoindolin-2-yl)-1-(methylthio)propan-2-ylcarbamate

• Inchi： 1S/C17H22N2O4S/c1-17(2,3)23-16(22)18-11(10-24-4)9-19-14(20)12-7-5-6-8-13(12)15(19)21/h5-8,11H,9-10H2,1-4H3,(H,18,22)
• InChI Key： RNWWBBWIAGBZOO-UHFFFAOYSA-N
• SMILES： S(C)CC(CN1C(C2C=CC=CC=2C1=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on tert-Butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate

tert-Butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate: A Comprehensive Overview

The compound tert-butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate (CAS No. 885266-58-0) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical synthesis. The molecule's structure is characterized by a tert-butyl group, a phthalimide moiety, and a methylsulfanylmethyl group, all of which contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of phthalimide derivatives in the development of advanced materials. The phthalimide group, a bicyclic structure with two nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. In the case of tert-butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate, the phthalimide moiety is attached to an ethyl chain that also contains a methylsulfanylmethyl group. This arrangement allows for versatile reactivity, making the compound a valuable building block in organic synthesis.

The methylsulfanylmethyl group introduces sulfur into the molecule, which can significantly influence its electronic properties and reactivity. Sulfur-containing compounds are known for their ability to act as nucleophiles or electrophiles depending on the context, making them highly versatile in chemical transformations. In this compound, the sulfur atom is part of a thioether linkage, which contributes to the molecule's stability and reactivity. Recent research has explored the use of such sulfur-containing compounds in catalysis and drug design, where their unique properties can be exploited to achieve desired outcomes.

The tert-butyl group in this compound serves as a bulky protecting group, which is often used in organic synthesis to prevent unwanted side reactions. This group can be easily removed under specific conditions, making it ideal for use in multi-step synthesis processes. The combination of the tert-butyl group with other functional groups in this molecule makes it a valuable intermediate in the synthesis of more complex structures.

From an applications perspective, tert-butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate has shown promise in several areas. In materials science, its unique structure could be utilized in the development of advanced polymers or coatings with tailored properties. In pharmaceuticals, its sulfur-containing moiety and phthalimide group could make it a candidate for drug delivery systems or as a precursor for bioactive molecules.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided insights into the molecule's bonding patterns and potential reaction pathways, enabling more efficient synthetic strategies. Additionally, experimental studies have demonstrated the compound's ability to undergo various transformations, such as nucleophilic substitutions and additions, further expanding its utility in organic synthesis.

In conclusion, tert-butyl [2-phthalimido-1-(methylsulfanylmethyl)-ethyl]carbamate (CAS No. 885266-58-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop novel materials and molecules. As ongoing research continues to uncover new applications and synthetic pathways for this compound, its role in modern chemistry is likely to grow even further.